ethyl 3-(3-chlorobenzyl)-1-(3-methyl-2-furoyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(3-chlorophenyl)methyl]-1-(3-methylfuran-2-carbonyl)piperidine-3-carboxylate
• InChI: InChI=1S/C21H24ClNO4/c1-3-26-20(25)21(13-16-6-4-7-17(22)12-16)9-5-10-23(14-21)19(24)18-15(2)8-11-27-18/h4,6-8,11-12H,3,5,9-10,13-14H2,1-2H3
• InChI Key: XAUPWPDZMBRROJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)C2=C(C=CO2)C)CC3=CC(=CC=C3)Cl
• Molecular Formula: C21H24ClNO4
• Molecular Weight: 389.9 g/mol

Description

Ethyl 3-(3-chlorobenzyl)-1-(3-methyl-2-furoyl)-3-piperidinecarboxylate, also known as CMFEP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

Ethyl 3-(3-chlorobenzyl)-1-(3-methyl-2-furoyl)-3-piperidinecarboxylate exerts its effects through multiple mechanisms of action. It can inhibit the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. This compound can also activate the Nrf2 pathway, which is responsible for the expression of antioxidant and detoxifying enzymes. Furthermore, this compound can induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It can reduce the levels of pro-inflammatory cytokines and increase the levels of antioxidant enzymes. This compound can also improve cognitive function and memory in animal models. Additionally, this compound has been shown to inhibit tumor growth and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-(3-chlorobenzyl)-1-(3-methyl-2-furoyl)-3-piperidinecarboxylate in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, which makes it a cost-effective option for research. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on ethyl 3-(3-chlorobenzyl)-1-(3-methyl-2-furoyl)-3-piperidinecarboxylate. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. This compound may also have applications in the treatment of inflammatory bowel disease and rheumatoid arthritis. Additionally, further research is needed to fully understand the mechanisms of action of this compound and to optimize its synthesis process.

Synthesis Methods

Ethyl 3-(3-chlorobenzyl)-1-(3-methyl-2-furoyl)-3-piperidinecarboxylate can be synthesized through the reaction of 3-chlorobenzylamine with 3-methyl-2-furoic acid, followed by esterification with ethyl chloroformate and subsequent cyclization with piperidine. The synthesis process has been optimized to increase the yield and purity of this compound.

Scientific Research Applications

Ethyl 3-(3-chlorobenzyl)-1-(3-methyl-2-furoyl)-3-piperidinecarboxylate has shown promising results in various scientific research applications. It has been studied for its potential as an anti-inflammatory agent, as it can inhibit the production of pro-inflammatory cytokines. This compound has also been investigated for its neuroprotective effects, as it can protect neurons from oxidative stress and apoptosis. Additionally, this compound has shown potential as an anti-cancer agent, as it can induce apoptosis in cancer cells.